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Compound of Interest

Compound Name:
2-(2-Methylphenoxymethyl)benzyl

chloride

Cat. No.: B136415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 2-(2-
Methylphenoxymethyl)benzyl chloride. Due to the limited availability of specific quantitative

data for this compound, this guide also includes relevant data for the closely related analogue,

benzyl chloride, to provide a comparative context. Furthermore, detailed experimental protocols

for determining solubility are presented, alongside a logical workflow for such studies.

Physicochemical Properties
2-(2-Methylphenoxymethyl)benzyl chloride is a colorless to light yellow liquid with a distinct

aromatic odor. It is classified as an organic solvent and serves as an intermediate in various

chemical syntheses, including pharmaceuticals and pesticides.[1] Key physicochemical

properties are summarized in Table 1.

Table 1: Physicochemical Properties of 2-(2-Methylphenoxymethyl)benzyl chloride
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Property Value Reference

Molecular Formula C₁₅H₁₅ClO [2]

Molecular Weight 246.73 g/mol [2]

Density 1.131 g/cm³ [2]

Boiling Point 358.4 °C at 760 mmHg [2]

Flash Point 170 °C [2]

LogP (Octanol-Water Partition

Coefficient)
4.31 [2]

Solubility Data
Qualitative Solubility of 2-(2-
Methylphenoxymethyl)benzyl chloride
Qualitative assessments indicate that 2-(2-Methylphenoxymethyl)benzyl chloride is soluble

in most common organic solvents, including ethanol, acetone, and benzene.[1] This general

solubility is a key characteristic for its application in organic synthesis.

Quantitative Solubility of Benzyl Chloride (Analogue)
Quantitative solubility data for the structural analogue, benzyl chloride, is available and

provides an indication of the expected solubility characteristics of 2-(2-
Methylphenoxymethyl)benzyl chloride, particularly in aqueous media. Benzyl chloride is

described as being moderately soluble in water and highly soluble in many organic solvents.[3]

Table 2: Quantitative Solubility of Benzyl Chloride
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Solvent Solubility Temperature (°C) Reference

Water 0.33 g/L 4 [4][5]

Water 0.49 g/L 20 [4][5]

Water 0.55 g/L 30 [4][5]

Ethanol Miscible Not Specified [6]

Ether Miscible Not Specified [6]

Chloroform Miscible Not Specified [6]

Acetone Freely Soluble Not Specified [4]

Carbon Tetrachloride Slightly Soluble Not Specified [6]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of a poorly water-soluble

compound like 2-(2-Methylphenoxymethyl)benzyl chloride, based on the widely accepted

shake-flask method.

Materials and Equipment
Test Substance: 2-(2-Methylphenoxymethyl)benzyl chloride (high purity)

Solvents: Deionized water, Ethanol, Methanol, Acetonitrile, etc. (analytical grade)

Equipment:

Analytical balance

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes
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High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) system

pH meter

Procedure
Preparation of Solvent: Ensure the chosen solvent is degassed to prevent bubble formation.

For aqueous solubility, adjust the pH if necessary.

Addition of Excess Solute: Add an excess amount of 2-(2-Methylphenoxymethyl)benzyl
chloride to a known volume of the solvent in a sealed container. The excess solid should be

visible.

Equilibration: Place the sealed container in a thermostatically controlled shaker set to a

constant temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-72

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the mixture to stand to let the undissolved solute

settle. Centrifuge the samples to further separate the solid and liquid phases.

Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a

pipette. Immediately filter the aliquot through a syringe filter to remove any remaining solid

particles.

Dilution: Accurately dilute the filtered solution with an appropriate solvent to a concentration

within the calibration range of the analytical method.

Quantification: Analyze the diluted sample using a validated HPLC or GC-MS method to

determine the concentration of 2-(2-Methylphenoxymethyl)benzyl chloride.

Data Analysis: Calculate the solubility from the measured concentration and the dilution

factor. The experiment should be performed in triplicate to ensure reproducibility.

Visualizations
Experimental Workflow for Solubility Determination
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The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 2-(2-Methylphenoxymethyl)benzyl chloride.

Preparation
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Phase Separation
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Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Disclaimer: The information provided in this technical guide is intended for research and

development purposes only. Appropriate safety precautions should be taken when handling 2-
(2-Methylphenoxymethyl)benzyl chloride, as it may be an irritant.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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